Cas no 894952-94-4 (2-{4-amino-5-(4-methylbenzenesulfonyl)pyrimidin-2-ylsulfanyl}-N-(3,4-dimethoxyphenyl)acetamide)

• Product Name: 2-{4-amino-5-(4-methylbenzenesulfonyl)pyrimidin-2-ylsulfanyl}-N-(3,4-dimethoxyphenyl)acetamide
• CAS No: 894952-94-4
• MF: C₂₁H₂₂N₄O₅S₂
• MW: 474.553182125092
• CID: 5448416
• Update Time: 2025-05-24

2-{4-amino-5-(4-methylbenzenesulfonyl)pyrimidin-2-ylsulfanyl}-N-(3,4-dimethoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[4-amino-5-(4-methylphenyl)sulfonylpyrimidin-2-yl]sulfanyl-N-(3,4-dimethoxyphenyl)acetamide
• 2-{4-amino-5-(4-methylbenzenesulfonyl)pyrimidin-2-ylsulfanyl}-N-(3,4-dimethoxyphenyl)acetamide

• Inchi： 1S/C21H22N4O5S2/c1-13-4-7-15(8-5-13)32(27,28)18-11-23-21(25-20(18)22)31-12-19(26)24-14-6-9-16(29-2)17(10-14)30-3/h4-11H,12H2,1-3H3,(H,24,26)(H2,22,23,25)
• InChI Key： MDTWBKSXKLQHSN-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC)C(OC)=C1)(=O)CSC1=NC=C(S(C2=CC=C(C)C=C2)(=O)=O)C(N)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2-{4-amino-5-(4-methylbenzenesulfonyl)pyrimidin-2-ylsulfanyl}-N-(3,4-dimethoxyphenyl)acetamide

Compound CAS No 894952-94-4: A Comprehensive Overview

The compound with CAS No 894952-94-4, known as 2-{4-amino-5-(4-methylbenzenesulfonyl)pyrimidin-2-ylsulfanyl}-N-(3,4-dimethoxyphenyl)acetamide, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of sulfonamides and features a complex structure that combines pyrimidine, sulfonyl, and acetamide moieties. The presence of these functional groups endows the molecule with unique chemical properties, making it a subject of interest in contemporary research.

Recent studies have highlighted the importance of pyrimidine derivatives in medicinal chemistry, particularly in the development of bioactive compounds. The sulfonyl group in this compound plays a crucial role in enhancing its stability and bioavailability, while the acetamide moiety contributes to its solubility and pharmacokinetic properties. These characteristics make it a promising candidate for drug design, especially in the context of targeting specific biological pathways.

The synthesis of 2-{4-amino-5-(4-methylbenzenesulfonyl)pyrimidin-2-ylsulfanyl}-N-(3,4-dimethoxyphenyl)acetamide involves a multi-step process that requires precise control over reaction conditions. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions to optimize the yield and purity of this compound. These methods not only enhance the efficiency of the synthesis but also align with the principles of green chemistry, reducing environmental impact.

In terms of applications, this compound has shown potential in the field of anticancer drug development. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in tumor progression, suggesting its role as a potential therapeutic agent. Additionally, its selective binding affinity for certain receptors makes it a valuable tool in studying cellular signaling mechanisms.

From an analytical perspective, modern spectroscopic techniques such as NMR and mass spectrometry have been instrumental in characterizing this compound. These methods provide detailed insights into its molecular structure and confirm its identity with high precision. Furthermore, computational chemistry approaches, including molecular docking and quantum mechanics simulations, have been utilized to predict its interactions with biological targets.

The integration of experimental and computational methods has significantly advanced our understanding of 2-{4-amino-5-(4-methylbenzenesulfonyl)pyrimidin-2-ylsulfanyl}-N-(3,4-dimethoxyphenyl)acetamide. This holistic approach not only enhances its characterization but also paves the way for further exploration into its therapeutic applications. As research continues to unfold, this compound holds immense promise in contributing to advancements in pharmaceutical science and beyond.